Cas no 94995-90-1 (Aniline,4,4'-(pentamethylenedioxy)bis[3-chloro-, dihydrochloride (6CI,7CI))

• Product Name: Aniline,4,4'-(pentamethylenedioxy)bis[3-chloro-, dihydrochloride (6CI,7CI)
• CAS No: 94995-90-1
• MF: C₁₇H₂₂Cl₄N₂O₂
• MW: 428.180780887604
• CID: 815176
• PubChem ID: 56838
• Update Time: 2025-04-19

Aniline,4,4'-(pentamethylenedioxy)bis[3-chloro-, dihydrochloride (6CI,7CI) Chemical and Physical Properties

Names and Identifiers

• [4-[5-(4-azaniumyl-2-chlorophenoxy)pentoxy]-3-chlorophenyl]azanium,dichloride
• ANILINE, 4,4'-PENTAMETHYLENEDIOXYBIS(3-CHLORO-, DIHYDROCHLORIDE
• 4,4'-Pentamethylenedioxybis(3-chloroaniline) dihydrochloride
• [4-[5-(4-azaniumyl-2-chlorophenoxy)pentoxy]-3-chlorophenyl]azanium;dichloride
• M & B 2536
• 94995-90-1
• Aniline,4,4'-(pentamethylenedioxy)bis[3-chloro-, dihydrochloride (6CI,7CI)

• Inchi： 1S/C17H20Cl2N2O2.2ClH/c18-14-10-12(20)4-6-16(14)22-8-2-1-3-9-23-17-7-5-13(21)11-15(17)19;;/h4-7,10-11H,1-3,8-9,20-21H2;2*1H
• InChI Key： BDXKJZYNDBAOBR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCCCCOC1C=CC(=CC=1Cl)[NH3+])[NH3+].[Cl-].[Cl-]

Computed Properties

• Exact Mass: 428.040589
• Monoisotopic Mass: 426.043539
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 306
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.7

Experimental Properties

• Boiling Point: 563.2°Cat760mmHg
• Flash Point: 294.4°C